4a-methyl-1,3,4,4a,5,10b-hexahydrophenanthridin-6(2H)-one
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Overview
Description
4a-methyl-1,3,4,4a,5,10b-hexahydrophenanthridin-6(2H)-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. This compound belongs to the class of phenanthridines, which are known for their various biological activities, including anticancer, antimicrobial, and antiviral properties.
Mechanism of Action
The mechanism of action of 4a-methyl-1,3,4,4a,5,10b-hexahydrophenanthridin-6(2H)-one is not fully understood. However, several studies have suggested that it exerts its biological activities through various mechanisms, including inhibition of cell proliferation, induction of apoptosis, and inhibition of bacterial and viral replication. It has also been shown to modulate various signaling pathways, including the PI3K/Akt and MAPK pathways, which are involved in cell survival and proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been reported to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. It has also been shown to inhibit bacterial and viral replication by interfering with their DNA and RNA synthesis. Furthermore, this compound has been shown to protect neuronal cells against oxidative stress and inflammation, which are implicated in various neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 4a-methyl-1,3,4,4a,5,10b-hexahydrophenanthridin-6(2H)-one in lab experiments is its broad spectrum of biological activities, which makes it a promising candidate for drug discovery and development. Additionally, it is relatively easy to synthesize and purify, which makes it readily available for research purposes. However, one of the limitations of using this compound in lab experiments is its limited solubility in aqueous solutions, which may affect its bioavailability and efficacy.
Future Directions
There are several future directions for research on 4a-methyl-1,3,4,4a,5,10b-hexahydrophenanthridin-6(2H)-one. One direction is to investigate its potential as a therapeutic agent for various diseases, including cancer, bacterial and viral infections, and neurodegenerative diseases. Another direction is to explore its mechanism of action in more detail, which may provide insights into its biological activities and potential targets for drug development. Additionally, future research could focus on optimizing the synthesis method of this compound to improve its yield, purity, and solubility in aqueous solutions.
Synthesis Methods
The synthesis of 4a-methyl-1,3,4,4a,5,10b-hexahydrophenanthridin-6(2H)-one can be achieved through various methods, including the Pictet-Spengler reaction and the Mannich reaction. The Pictet-Spengler reaction involves the condensation of an amino acid with an aldehyde or ketone in the presence of an acid catalyst, while the Mannich reaction involves the condensation of an amine, an aldehyde, and a ketone in the presence of an acid catalyst. Both methods require careful optimization of reaction conditions to achieve high yields and purity of the final product.
Scientific Research Applications
4a-methyl-1,3,4,4a,5,10b-hexahydrophenanthridin-6(2H)-one has been extensively studied for its potential applications in drug discovery and development. Several studies have reported its anticancer activity against various cancer cell lines, including breast, lung, and colon cancer. It has also been shown to possess antimicrobial activity against gram-positive and gram-negative bacteria, as well as antiviral activity against herpes simplex virus type 1 and 2. Furthermore, this compound has been investigated for its potential as a neuroprotective agent, as it has been shown to protect against oxidative stress and inflammation in neuronal cells.
Properties
IUPAC Name |
4a-methyl-1,2,3,4,5,10b-hexahydrophenanthridin-6-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17NO/c1-14-9-5-4-8-12(14)10-6-2-3-7-11(10)13(16)15-14/h2-3,6-7,12H,4-5,8-9H2,1H3,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OILHGVNUGYSDRQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC12CCCCC1C3=CC=CC=C3C(=O)N2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.